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Compound of Interest

Compound Name: Methyl tricosanoate

Cat. No.: B130126

Essential Safety and Handling Guide for Methyl
Tricosanoate

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of Methyl tricosanoate, including
operational and disposal plans.

Chemical Identification and Properties

Property Value Reference

Chemical Name Methyl tricosanoate [1][2]13]

Tricosanoic acid methyl ester,
Synonyms [31[4]
C23:0 methyl ester

CAS Number 2433-97-8

Molecular Formula C24H4802

Physical State Solid

Melting Point 53°C/127.4°F
Flash Point >113°C/>235.4 °F
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Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to ensure safety when handling

Methyl tricosanoate.

PPE Type

Specification

Rationale & Citation

Eye Protection

Goggles (European standard -
EN 166) or tightly fitting safety
goggles with side-shields
(NIOSH approved).

Causes serious eye damage.

Hand Protection

Protective gloves (e.g., Nitrile
rubber). Gloves must be

inspected prior to use.

To prevent skin contact.

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Wear fire/flame
resistant and impervious

clothing.

To prevent skin contact and in

case of fire.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN
149:2001 approved respirator
if exposure limits are exceeded
or if irritation or other

symptoms are experienced.

To be used when facing
concentrations above the

exposure limit.

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of Methyl tricosanoate and

the safety of laboratory personnel.

Handling:

e Handle in accordance with good industrial hygiene and safety practices.

e Avoid contact with skin, eyes, and clothing.
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Avoid dust formation.

Ensure adequate ventilation.

Do not eat, drink, or smoke when using this product.

Wash hands before breaks and after work.

Remove and wash contaminated clothing and gloves before re-use.
Storage:

o Keep container tightly closed in a dry and well-ventilated place.

o Keep refrigerated.

» Store away from strong oxidizing agents.

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Procedure

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Get medical attention

immediately.

Wash off immediately with plenty of water for at
_ least 15 minutes. Remove contaminated clothes
Skin Contact o )
and shoes. If irritation persists, consult a

physician.

Move victim to fresh air. If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration. Get medical attention.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Get medical attention.

Use water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam to

Fire
extinguish. Wear self-contained breathing
apparatus and full protective gear.
Ensure adequate ventilation. Use personal
Spil protective equipment. Avoid dust formation.
pi

Sweep up and shovel into suitable containers

for disposal.

Disposal Plan

Dispose of Methyl tricosanoate and its containers in accordance with all applicable local,
state, and federal regulations.

e Product: Dispose of at a hazardous-waste site. Do not allow the product to reach the sewage
system.

o Contaminated Packaging: Disposal must be made according to official regulations.
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Experimental Workflow: Handling Methyl
Tricosanoate

The following diagram outlines the standard procedure for handling Methyl tricosanoate in a

laboratory setting.
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Workflow for Handling Methyl Tricosanoate
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Caption: Standard laboratory workflow for handling Methyl tricosanoate.
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Logical Relationship: Hazard Mitigation

This diagram illustrates the relationship between identified hazards and the required protective
measures.

Hazard Mitigation for Methyl Tricosanoate
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Caption: Relationship between hazards and corresponding personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Methyl
tricosanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130126#personal-protective-equipment-for-handling-
methyl-tricosanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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